Cas no 1804709-34-9 (3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)
3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
-
- Inchi: 1S/C9H9F3N2O2/c1-5-2-8(16-9(10,11)12)6(3-13)7(4-15)14-5/h2,4H,3,13H2,1H3
- InChI Key: UKMSCPOEDKRABH-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C)N=C(C=O)C=1CN)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 247
- XLogP3: 1.1
- Topological Polar Surface Area: 65.2
3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084060-1g |
3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde |
1804709-34-9 | 97% | 1g |
$1,564.50 | 2022-04-01 |
3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
Introduction to 3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804709-34-9)
3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1804709-34-9, represents a pivotal intermediate in the synthesis of various bioactive molecules. Its unique structural framework, characterized by a pyridine core functionalized with an aminomethyl group, a methyl substituent, and a trifluoromethoxy group, as well as an aldehyde moiety at the 2-position, positions it as a versatile building block for drug discovery and development.
The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active agents. The presence of the aminomethyl group introduces a nucleophilic site that can participate in diverse chemical transformations, including condensation reactions, coupling reactions, and derivatization processes. This feature makes the compound particularly valuable for constructing more complex molecular architectures. Furthermore, the trifluoromethoxy group is known for its ability to modulate metabolic stability and binding affinity, enhancing the potential pharmacological properties of derivatives.
The aldehyde functionality at the 2-position of the pyridine ring serves as a reactive handle for further functionalization. Aldehydes are well-established in organic synthesis for their ability to undergo condensation reactions with amino compounds, forming Schiff bases, or participate in Michael additions. These reactions are fundamental in constructing heterocyclic systems and peptidomimetics, which are critical in modern drug design.
Recent advancements in synthetic methodologies have highlighted the utility of 3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde in the development of novel therapeutic agents. For instance, researchers have leveraged this intermediate to synthesize inhibitors targeting enzymes involved in inflammatory pathways. The combination of the aminomethyl and aldehyde groups allows for the facile introduction of pharmacophoric elements that can interact with biological targets with high specificity.
In addition to its role in enzyme inhibition, this compound has been explored in the design of small-molecule modulators of protein-protein interactions. The trifluoromethoxy group contributes to favorable pharmacokinetic properties by enhancing lipophilicity while minimizing metabolic degradation. Such attributes are crucial for achieving optimal therapeutic efficacy and patient compliance.
The growing interest in 3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is also reflected in its application as a key precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, making them attractive targets for therapeutic intervention. By modifying the structure of this intermediate, chemists can fine-tune binding interactions with kinase domains, leading to the development of potent and selective inhibitors.
Moreover, recent studies have demonstrated the potential of this compound in the field of antiviral research. The unique combination of functional groups allows for the design of molecules that can interfere with viral replication cycles. Specifically, derivatives of 3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde have been investigated for their ability to inhibit protease enzymes essential for viral maturation.
The synthetic versatility of this compound is further underscored by its utility in constructing complex scaffolds through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the introduction of aryl or heteroaryl groups at various positions within the molecule, expanding its structural diversity and pharmacological potential.
In conclusion, 3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804709-34-9) stands as a valuable intermediate in pharmaceutical chemistry. Its structural features and reactivity make it an indispensable tool for drug discovery efforts targeting a wide range of diseases. As synthetic methodologies continue to evolve, this compound will undoubtedly play an even more significant role in the development of next-generation therapeutics.
1804709-34-9 (3-(Aminomethyl)-6-methyl-4-(trifluoromethoxy)pyridine-2-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)